molecular formula C25H21N3O14S4 B15393726 1,7-Naphthalenedisulfonic acid, 4-(benzoylamino)-5-hydroxy-6-[[4-[[2-(sulfooxy)ethyl]sulfonyl]phenyl]azo]- CAS No. 33432-08-5

1,7-Naphthalenedisulfonic acid, 4-(benzoylamino)-5-hydroxy-6-[[4-[[2-(sulfooxy)ethyl]sulfonyl]phenyl]azo]-

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CAS No.: 33432-08-5
M. Wt: 715.7 g/mol
InChI Key: RSAJRSTYJBDQBB-UHFFFAOYSA-N
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Description

This compound, identified as C.I. Reactive Red 106 (CAS 85567-16-4), is a sodium salt with the molecular formula C₂₅H₂₁N₃O₁₄S₄·xNa . Its structure features a naphthalene backbone with two sulfonic acid groups at the 1,7-positions, a benzoylamino group at position 4, a hydroxy group at position 5, and a complex azo-linked substituent at position 4. The latter includes a phenyl ring functionalized with a sulfooxyethylsulfonyl group, which enhances water solubility and reactivity with substrates like cellulose in textile dyeing .

Properties

CAS No.

33432-08-5

Molecular Formula

C25H21N3O14S4

Molecular Weight

715.7 g/mol

IUPAC Name

4-benzamido-5-hydroxy-6-[[4-(2-sulfooxyethylsulfonyl)phenyl]diazenyl]naphthalene-1,7-disulfonic acid

InChI

InChI=1S/C25H21N3O14S4/c29-24-22-18(20(44(33,34)35)11-10-19(22)26-25(30)15-4-2-1-3-5-15)14-21(45(36,37)38)23(24)28-27-16-6-8-17(9-7-16)43(31,32)13-12-42-46(39,40)41/h1-11,14,29H,12-13H2,(H,26,30)(H,33,34,35)(H,36,37,38)(H,39,40,41)

InChI Key

RSAJRSTYJBDQBB-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C(=O)NC2=C3C(=C(C=C2)S(=O)(=O)O)C=C(C(=C3O)N=NC4=CC=C(C=C4)S(=O)(=O)CCOS(=O)(=O)O)S(=O)(=O)O

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Tetrasodium 4-Acetamido-5-hydroxy-6-[7-sulfonato-4-(4-sulfonato-phenylazo)-1-naphthylazo]-1,7-naphthalenedisulfonate (CAS 2519-30-4)

  • Molecular Formula : C₂₈H₁₇N₅Na₄O₁₄S₄ .
  • Key Differences: Replaces the benzoylamino group with an acetamido group. Contains an additional sulfonato group on the azo-linked naphthyl ring. Application: Approved as a food additive (coloring agent) rather than a textile dye, reflecting its higher purity and regulatory compliance .

2,7-Naphthalenedisulfonic acid, 4-hydroxy-5-[[(4-methylphenyl)sulfonyl]amino]-3-(2-phenyldiazenyl)-, sodium salt (CAS 6844-74-2)

  • Molecular Formula: Not explicitly stated, but structurally distinct due to a 4-methylphenylsulfonyl group and phenylazo linkage .
  • Key Differences :
    • Lacks the sulfooxyethylsulfonyl group, reducing its reactivity with cellulose.
    • Contains a methylphenylsulfonyl substituent, which may enhance hydrophobicity and affinity for synthetic fibers.

Lithium Sodium Salt of 4-(Benzoylamino)-6-[[5-[[(5-Chloro-2,6-Difluoro-4-Pyrimidinyl)Amino]Methyl]-1-Sulfo-2-Naphthalenyl]Azo]-5-Hydroxy-1,7-Naphthalenedisulfonic Acid (CAS 83400-11-7)

  • Molecular Formula : C₃₂H₂₀ClF₂N₆O₁₄S₄·LiNa .
  • Key Differences :
    • Incorporates a chlorodifluoropyrimidinyl group, likely improving binding to polyamide or polyester fibers.
    • Uses lithium-sodium counterions, which may alter solubility and thermal stability compared to the sodium-only salt of the target compound.

Functional and Regulatory Comparisons

Data Table: Structural and Functional Comparison

Compound (CAS) Key Substituents Application Regulatory Notes
85567-16-4 (Target) Benzoylamino, sulfooxyethylsulfonyl phenylazo Reactive textile dye Low risk under CEPA
2519-30-4 Acetamido, sulfonato-phenylazo Food additive Complies with food safety standards
6844-74-2 Methylphenylsulfonyl, phenylazo Direct dye (synthetics) No specific hazards reported
83400-11-7 Chlorodifluoropyrimidinyl, benzoylamino Specialty fiber dye Limited regulatory data

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